Cas no 727663-74-3 (8-methoxy-N-(3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 8-methoxy-N-(3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 727663-74-3
• MF: C₂₅H₁₉N₃O₄
• MW: 425.436065912247
• CID: 6308634
• PubChem ID: 1250327
• Update Time: 2025-06-03

8-methoxy-N-(3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• SR-01000294426
• 8-methoxy-N-(3-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-oxo-2H-chromene-3-carboxamide
• F1732-0124
• SR-01000294426-1
• 8-methoxy-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-oxo-2H-chromene-3-carboxamide
• 8-methoxy-N-(3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-2-oxo-2H-chromene-3-carboxamide
• 727663-74-3
• AKOS005619227
• 8-methoxy-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-oxochromene-3-carboxamide
• AB00369111-02

• Inchi： 1S/C25H19N3O4/c1-15-6-5-11-28-14-20(27-23(15)28)16-7-3-9-18(12-16)26-24(29)19-13-17-8-4-10-21(31-2)22(17)32-25(19)30/h3-14H,1-2H3,(H,26,29)
• InChI Key： VJGVRMHVRLKKJA-UHFFFAOYSA-N
• SMILES： O1C(C(C(NC2=CC=CC(=C2)C2=CN3C=CC=C(C)C3=N2)=O)=CC2C=CC=C(C1=2)OC)=O

Computed Properties

• Exact Mass: 425.13755610g/mol
• Monoisotopic Mass: 425.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 8-methoxy-N-(3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-2-oxo-2H-chromene-3-carboxamide

8-Methoxy-N-(3-(8-Methylimidazo[1,2-a]Pyridin-2-Yl)Phenyl)-2-Oxo-2H-Chromene-3-Carboxamide: A Comprehensive Overview

The compound with CAS No 727663-74-3, known as 8-methoxy-N-(3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-2-oxo-2H-chromene-3-carboxamide, has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in drug discovery. This molecule is a derivative of imidazo[1,2-a]pyridine, a heterocyclic compound with a broad range of biological activities. The presence of the methoxy group and the chromene moiety further enhances its pharmacological properties, making it a promising candidate for various therapeutic interventions.

Recent studies have highlighted the anti-cancer properties of this compound, particularly its ability to inhibit the growth of cancer cells through multiple mechanisms. Researchers have demonstrated that the chromene moiety plays a critical role in modulating the compound's activity, while the imidazo[1,2-a]pyridine ring contributes to its stability and bioavailability. These findings underscore the importance of structural modifications in optimizing the compound's efficacy and safety profiles.

The synthesis of 8-methoxy-N-(3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-2-oxo-2H-chromene-3-carboxamide involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce production times, making this compound more accessible for large-scale studies. Additionally, the incorporation of methoxy groups has been found to enhance the compound's solubility and permeability, which are crucial factors for its pharmacokinetic performance.

In terms of pharmacodynamics, this compound exhibits a high degree of selectivity towards specific molecular targets, such as kinases and receptors involved in inflammatory pathways. Preclinical studies have revealed that it possesses potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions like arthritis and neurodegenerative diseases. Furthermore, its ability to cross the blood-brain barrier suggests that it may also have applications in central nervous system disorders.

The latest research on this compound has also explored its potential as a radioprotective agent. Experimental data indicate that it can mitigate oxidative stress induced by radiation exposure, thereby protecting normal tissues from damage during cancer therapy. This dual functionality—combining anti-cancer activity with radioprotection—positions this compound as a versatile tool in oncology.

In conclusion, 8-methoxy-N-(3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-2-oxo-2H-chromene-3-carboxamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, makes it a valuable asset in drug development pipelines. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a pivotal role in addressing some of the most challenging medical conditions faced by society today.